(3-methoxy-1-methyl-1H-pyrazol-4-yl)(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (3-methoxy-1-methylpyrazol-4-yl)-[4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C19H22N6O2S.ClH/c1-23-12-15(17(22-23)27-2)18(26)24-8-10-25(11-9-24)19-21-20-16(13-28-19)14-6-4-3-5-7-14;/h3-7,12H,8-11,13H2,1-2H3;1H
• InChI Key: MJAAOZXVTSEUIU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCN(CC2)C3=NN=C(CS3)C4=CC=CC=C4.Cl
• Molecular Formula: C19H23ClN6O2S
• Molecular Weight: 434.9 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

Target of Action

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Mode of Action

The exact mode of action of this compound is currently unknown. It’s likely that the compound interacts with its targets in a manner similar to other compounds with similar structures. This typically involves binding to the target, which can lead to changes in the target’s function .

Biochemical Pathways

Compounds with similar structures have been known to influence a variety of biochemical pathways, leading to downstream effects that can include changes in cellular function .

Pharmacokinetics

Similar compounds are typically well absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

Similar compounds have been known to induce a variety of effects at the molecular and cellular level, depending on the specific targets and pathways they influence .

Action Environment

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Safety and Hazards

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Future Directions

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